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Bensulide as a Replacement for DCPA
Herbicide: A Comparative Guide

The recent regulatory action by the U.S. Environmental Protection Agency (EPA) to suspend
and subsequently cancel all registrations of the herbicide DCPA (dimethyl
tetrachloroterephthalate), commercially known as Dacthal, has necessitated a critical
evaluation of viable alternatives for pre-emergent weed control in various agricultural settings.
This guide provides a comprehensive comparison of Bensulide and DCPA, focusing on their
efficacy, crop applicability, and toxicological profiles to assist researchers and agricultural
professionals in navigating this transition.

The EPA's decision in August 2024 to halt the use of DCPA stems from concerns over its
potential health risks, particularly to unborn babies.[1][2][3][4] Studies indicated that exposure
to DCPA could affect fetal thyroid hormone levels, potentially leading to impaired brain
development, decreased IQ, and other irreversible health issues.[1][3][4] This development has
elevated the importance of assessing alternative herbicides like Bensulide for crops previously
reliant on DCPA, including onions, cole crops, and cucurbits.

Efficacy and Crop Spectrum

Both Bensulide and DCPA are pre-emergent herbicides, meaning they are applied to the soil
to control weeds before they germinate.[5][6] They have historically been used in a variety of
vegetable crops.
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Bensulide is a selective organophosphate herbicide effective against annual grasses like
bluegrass and crabgrass, as well as some broadleaf weeds.[5][7] It is registered for use on
crops such as carrots, cucumbers, peppers, melons, cotton, and various leafy and bulb
vegetables.[5][8][9]

DCPA was known for its control of a broad spectrum of annual grasses and certain broadleaf
weeds in crops like onions, cole crops (broccoli, cabbage, cauliflower), strawberries, and
tomatoes.[6][9][10]

A key study conducted in the Imperial Valley of California directly compared the efficacy of
DCPA with a combination of Bensulide and pendimethalin for weed control in dry bulb onions.
The results indicated that the combination treatment performed as well as DCPA in controlling
weeds, and onion yields were comparable between the two treatments.[11][12][13] This
suggests that while Bensulide alone may have a narrower spectrum of weed control than
DCPA, its efficacy can be significantly enhanced when used in a tank mix with other herbicides.
[11]

An assessment by the EPA on alternatives to DCPA in Brassica (cole) crops also provides
insights. While acknowledging that Bensulide generally provides poorer control of some
problematic weeds compared to DCPA, it is considered a viable alternative due to its good crop
safety and favorable plant-back intervals.[9] For specialty Brassicas like bok choy and kale, it is
suggested that growers may need to supplement Bensulide applications with additional hand-
weeding to achieve comparable control to DCPA.[9]

Quantitative Data Summary: Efficacy Comparison
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Herbicide/Trea Efficacy
Target Weeds Crop . Source
tment Rating/Result
Common
Chickweed, )
DCPA Brassica Crops C (Controls) [9]
Common
Purslane
Little Mallow,
London Rocket, i
) ) P (Partially
Burning Nettle, Brassica Crops [9]
) Controls)
Nightshades,
Sowthistles
] Common )
Bensulide Brassica Crops C (Controls) 9]
Purslane
Common )
) ) P (Partially
Chickweed, Brassica Crops [9]
] Controls)
Burning Nettle
Little Mallow,
London Rocket, Brassica Crops N (No Control) [9]
Sowthistles
Bensulide + Annual Weeds ) Equivalent weed
) ) ) Dry Bulb Onions 11]
Pendimethalin (various) control to DCPA
Annual Weeds ] Standard for
DCPA Dry Bulb Onions [11]

(various)

comparison

C - Controls, P - Partially Controls, N - No Control

Quantitative Data Summary: Crop Yield Comparison in

Onions
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Average Yield

Average Yield

Herbicide

(sackslacre) - Year (sackslacre) - Year Source
Treatment

1 2
DCPA 1020 980 [11]
Bensulide +

_ _ 1030 990 [11]

Pendimethalin
Untreated Control 850 820 [11]

Application Rates

Application rates for both herbicides are dependent on soil type and the specific crop.

Application Rate

Herbicide Crop . . Source
(Active Ingredient)
) Up to 22.6 kg/ha
_ Various Vegetable )
Bensulide (approximately 20 [51[7]
Crops
Ibs/acre)
4 to 6 gt/acre of Prefar
Lettuce 4-E (4 Ibs/gallon [8]
formulation)
) 5-6 gt/acre of Prefar
Cucurbits [14][15]
4E
Shallots (Dry Bulbs) 5-6 Ib/A [16]
6-14 pints/acre of
_ Dacthal Flowable
DCPA Various Crops ) ) [6][10]
(depending on soil
type)
6-14 Ib/A of Dacthal
Cole Crops [16]
75WP
Experimental Protocols
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Protocol for Onion Weed Control Field Trials (Adapted
from Bell et al., 2001)

This section outlines the methodology used in the comparative study of Bensulide and DCPA
in onions.

o Experimental Design: Field experiments were conducted in commercial onion fields in the
Imperial Valley, California, over two consecutive growing seasons. A randomized complete
block design was likely used, with treatments replicated within each field.

e Treatments:
o DCPA at 9 Ib ai/acre.
o Bensulide at 4 Ib ai/acre in combination with pendimethalin at 0.25 |b ai/acre.
o Untreated control.

o Application: Herbicides were applied pre-emergence to the soil surface after onion seeding.
Applications were made using a CO2-pressured sprayer with flat fan nozzles, delivering a
spray volume of approximately 35 gallons per acre.[11]

o Data Collection:

o Weed Control: Visual evaluations of weed control were conducted before any post-
emergence herbicide applications.

o Crop Vigor: Crop vigor was also visually assessed.

o Onion Stand Counts: The density of onion plants was measured after germination was
complete.

o Yield: Onion bulb yield was determined at harvest.

 Statistical Analysis: Data were subjected to analysis of variance (ANOVA) to determine
significant differences between treatments.
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Signaling Pathways and Mechanisms of Action

Bensulide and DCPA control weeds through different mechanisms of action.

Bensulide is an organophosphate herbicide that inhibits lipid synthesis in plants.[17] More
specifically, it is classified as a mitosis inhibitor, preventing cell division and subsequent root
and shoot development in germinating seeds.[17][18]

/l Nodes Bensulide [label="Bensulide Application\n(Pre-emergence)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Soil [label="Soil Incorporation\n(Top 1-2 inches)", fillcolor="#F1F3F4",
fontcolor="#202124"]; Seed [label="Germinating\nWeed Seed", fillcolor="#FBBCO05",
fontcolor="#202124"]; Uptake [label="Root Uptake", fillcolor="#34A853", fontcolor="#FFFFFF"];
Mitosis [label="Inhibition of Mitosis\n(Cell Division)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Growth [label="Inhibition of Root &\nShoot Development”, fillcolor="#EA4335",
fontcolor="#FFFFFF"]; WeedDeath [label="Weed Seedling Death", fillcolor="#202124",
fontcolor="#FFFFFF"];

// Edges Bensulide -> Soil [arrowhead=vee, color="#5F6368"]; Soil -> Seed [arrowhead=vee,
color="#5F6368"]; Seed -> Uptake [arrowhead=vee, color="#5F6368"]; Uptake -> Mitosis
[arrowhead=vee, color="#5F6368"]; Mitosis -> Growth [arrowhead=vee, color="#5F6368"];
Growth -> WeedDeath [arrowhead=vee, color="#5F6368"]; } .dot Bensulide's mechanism of
action.

DCPA is a dinitroaniline herbicide that acts by inhibiting microtubule assembly in plant cells.[10]
Microtubules are essential for cell division and cell wall formation. Disruption of microtubule
formation leads to abnormal cell division and ultimately prevents the growth of susceptible
weeds.[3]

/ Nodes DCPA [label="DCPA Application\n(Pre-emergence)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Soil [label="Soil Activation\n(Requires Moisture)", fillcolor="#F1F3F4",
fontcolor="#202124"]; Seed [label="Germinating\nWeed Seed", fillcolor="#FBBCO05",
fontcolor="#202124"]; Uptake [label="Root & Shoot Uptake", fillcolor="#34A853",
fontcolor="#FFFFFF"]; Microtubule [label="Inhibition of\nMicrotubule Assembly",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; CellDivision [label="Disruption of\nCell Division",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; WeedDeath [label="Weed Seedling Death",
fillcolor="#202124", fontcolor="#FFFFFF"];
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// Edges DCPA -> Soil [arrowhead=vee, color="#5F6368"]; Soil -> Seed [arrowhead=vee,
color="#5F6368"]; Seed -> Uptake [arrowhead=vee, color="#5F6368"]; Uptake -> Microtubule
[arrowhead=vee, color="#5F6368"]; Microtubule -> CellDivision [arrowhead=vee,
color="#5F6368"]; CellDivision -> WeedDeath [arrowhead=vee, color="#5F6368"]; } .dot
DCPA's mechanism of action.

Environmental Fate and Toxicology

A critical aspect of comparing these herbicides is their environmental impact and toxicity

profiles.

Environmental Fate

Property Bensulide DCPA Source
Highly persistent; half-  Moderately persistent;
Soil Persistence life can be 4-6 half-life of 14 to 100 [5],[19]
months. days.
) ) Generally immobile,
] N Strongly binds to saill,
Soil Mobility ) ) strongly adsorbs to [51.[1]
low leaching potential. ) ]
soil particles.
] ] Slow microbial Microbial degradation
Primary Degradation o [5],[19]
breakdown. and volatilization.
Degradates (TPA and
MTP) can be mobile
Groundwater ) ]
Low risk of leaching. and have been [20],[19]

Contamination

detected in
groundwater.
Toxicology
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Endpoint Bensulide DCPA Source
271 - 770 mg/kg
_ >3000 mg/kg
Acute Oral LD50 (rat) (Slightly to Moderately ) ) [51.[2]
} (Practically Non-toxic)
Toxic)
Classified as "not Previously classified
] o likely to be as a Group C,
Carcinogenicity i o ) [41.[3]
carcinogenic in Possible Human
humans". Carcinogen.
Significant concerns
Reproductive/Develop  Data not readily for fetal thyroid ]
mental Toxicity available in sources. development leading
to its cancellation.
o ) ] ) Moderately toxic to
Toxicity to Birds Slightly toxic. ) [51.[2]
some young wildfowl.
o ] ) Slightly toxic to
Toxicity to Aquatic Moderately to highly ) )
] ] practically non-toxicto  [5],[2]
Organisms toxic. ]
fish.
Toxicity to Bees Very highly toxic. Slightly toxic. [51.[2]

Conclusion

The cancellation of DCPA presents a significant challenge for weed management in several key

agricultural crops. Bensulide emerges as a viable, though not a direct one-to-one,

replacement. While its weed control spectrum may be narrower than that of DCPA, its efficacy

can be substantially improved through tank-mixing with other herbicides, as demonstrated in

onion production.

From a toxicological standpoint, Bensulide does not carry the same concerns regarding

developmental toxicity that led to the ban of DCPA. However, it is important to note that

Bensulide is an organophosphate and exhibits higher toxicity to aquatic organisms and bees.

Therefore, its use requires careful management to mitigate environmental risks.
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For researchers and agricultural professionals, the transition away from DCPA will necessitate
a more integrated approach to weed management, potentially involving combinations of
herbicides like Bensulide with other chemical and cultural control methods to achieve effective
and sustainable weed control. Further research into the efficacy of Bensulide and its
combinations in a wider range of crops and environmental conditions is warranted to optimize
its use as a replacement for DCPA.

// Nodes start [label="Field Site Selection\n(e.g., Commercial Onion Field)",
fillcolor="#F1F3F4", fontcolor="#202124"]; design [label="Experimental Design\n(e.g.,
Randomized Complete Block)", fillcolor="#F1F3F4", fontcolor="#202124"]; treatments
[label="Treatment Allocation\n- Bensulide (+/- other herbicides)\n- DCPA (Control)\n-
Untreated Control", fillcolor="#4285F4", fontcolor="#FFFFFF"]; application [label="Pre-
emergence Herbicide Application\n(Post-seeding)", fillcolor="#34A853", fontcolor="#FFFFFF"];
data_collection [label="Data Collection", shape=ellipse, fillcolor="#FBBC05",
fontcolor="#202124"]; weed_control [label="Weed Control Assessment\n(Visual Ratings)",
fillcolor="#F1F3F4", fontcolor="#202124"]; crop_injury [label="Crop Injury/Vigor
Assessment\n(Visual Ratings)", fillcolor="#F1F3F4", fontcolor="#202124"]; stand_count
[label="Crop Stand Count\n(Plant Density)", fillcolor="#F1F3F4", fontcolor="#202124"]; yield
[label="Harvest & Yield Measurement", fillcolor="#F1F3F4", fontcolor="#202124"]; analysis
[label="Statistical Analysis\n(e.g., ANOVA)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; results
[label="Results Interpretation &\nComparison of Efficacy", fillcolor="#202124",
fontcolor="#FFFFFF"];

/l Edges start -> design [arrowhead=vee, color="#5F6368"]; design -> treatments
[arrowhead=vee, color="#5F6368"]; treatments -> application [arrowhead=vee,
color="#5F6368"]; application -> data_collection [arrowhead=vee, color="#5F6368"];
data_collection -> weed_control [arrowhead=vee, color="#5F6368"]; data_collection ->
crop_injury [arrowhead=vee, color="#5F6368"]; data_collection -> stand_count
[arrowhead=vee, color="#5F6368"]; data_collection -> yield [arrowhead=vee,
color="#5F6368"]; weed_control -> analysis [arrowhead=vee, color="#5F6368"]; crop_injury ->
analysis [arrowhead=vee, color="#5F6368"]; stand_count -> analysis [arrowhead=vee,
color="#5F6368"]; yield -> analysis [arrowhead=vee, color="#5F6368"]; analysis -> results
[arrowhead=vee, color="#5F6368"]; } .dot General experimental workflow for herbicide efficacy
trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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